2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate

• IUPAC Name: 1,3-dichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C8H2Cl2F3NOS/c9-5-1-4(16-8(11,12)13)2-6(10)7(5)14-3-15/h1-2H
• InChI Key: SQONVZPFCITTKU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N=C=O)Cl)SC(F)(F)F
• Molecular Formula: C8H2Cl2F3NOS
• Molecular Weight: 288.07 g/mol

Description

2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate (DCTP) is an organosulfur compound and a derivative of isocyanate. It is a colorless liquid with a pungent odor and is used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers. DCTP is also used as a reagent in organic synthesis, and as an intermediate in the manufacture of other compounds.

Scientific Research Applications

2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers. It has also been used as a reagent in organic synthesis, and as an intermediate in the manufacture of other compounds. In addition, it has been used in the synthesis of biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2).

Mechanism of Action

The mechanism of action of 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate involves its reaction with a nucleophile, such as a carboxylic acid, to form an isocyanate intermediate. This intermediate can then react with a variety of other molecules, such as alcohols and amines, to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate are not well-studied. However, it has been reported to be a mild irritant to the skin and eyes, and may cause irritation to the respiratory tract if inhaled.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate in laboratory experiments include its low cost and ease of use. It is also relatively non-toxic and can be stored at room temperature. However, it is highly reactive and should be handled with care.

Future Directions

For the use of 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate include further research into its potential applications in the synthesis of pharmaceuticals, agrochemicals, and polymers. It could also be used in the synthesis of other biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2). Additionally, further research into its biochemical and physiological effects could provide valuable insight into its potential uses.

Synthesis Methods

The synthesis of 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate involves the reaction of 2,6-dichlorophenol with trifluoromethylthiol in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction is typically carried out at room temperature and yields 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate in high yields.